Cas no 2828447-00-1 (6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine)

• Product Name: 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine
• CAS No: 2828447-00-1
• MF: C₁₂H₁₆BNO₄
• MW: 249.070743560791
• MDL: MFCD29038168
• CID: 5464275
• PubChem ID: 92130846
• Update Time: 2026-03-10

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-b]pyridine, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine
• 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-[1,3]dioxolo[4,5-b]pyridine
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,3]dioxolo[4,5-b]pyridine
• EN300-265330
• F1905-6544
• 2828447-00-1
• 6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2H-[1,3]DIOXOLO[4,5-B]PYRIDINE
• Z2375637245
• G63546
• AKOS026676168

• MDL： MFCD29038168
• Inchi： 1S/C12H16BNO4/c1-11(2)12(3,4)18-13(17-11)8-5-9-10(14-6-8)16-7-15-9/h5-6H,7H2,1-4H3
• InChI Key： UJZKCSUOWLEUTH-UHFFFAOYSA-N
• SMILES： C12OCOC1=CC(B1OC(C)(C)C(C)(C)O1)=CN=2

Computed Properties

• Exact Mass: 249.1172382g/mol
• Monoisotopic Mass: 249.1172382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine

Comprehensive Overview of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3-dioxolo[4,5-b]pyridine (CAS No. 2828447-00-1)

The compound 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3-dioxolo[4,5-b]pyridine (CAS No. 2828447-00-1) is a highly specialized boronic ester derivative with significant applications in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a dioxaborolane ring fused with a pyridine core, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development.

In recent years, the demand for boron-containing compounds has surged due to their versatility in catalysis and bioconjugation. Researchers are particularly interested in 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3-dioxolo[4,5-b]pyridine for its stability and reactivity under mild conditions, which aligns with the growing trend toward green chemistry and sustainable synthesis. This compound is often searched alongside terms like "boronic acid derivatives", "heterocyclic building blocks", and "C-C bond formation reagents", reflecting its relevance in cutting-edge research.

The dioxaborolane moiety in this compound enhances its solubility in organic solvents, facilitating its use in high-throughput screening and combinatorial chemistry. Its pyridine backbone further contributes to its utility in designing ligands for metal-organic frameworks (MOFs) and catalysts, topics frequently explored in nanotechnology and renewable energy applications. Users searching for "CAS 2828447-00-1 applications" or "pyridine boronic ester uses" will find this compound central to advancements in these fields.

From a synthetic chemistry perspective, the stability of the tetramethyl-dioxaborolane group minimizes side reactions, making it ideal for multi-step synthesis. This attribute is critical for developing targeted therapies and precision medicine, where molecular specificity is paramount. Additionally, its role in fluorescence labeling and probe design has garnered attention in bioimaging and diagnostics, addressing the rising interest in non-invasive detection methods.

In summary, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3-dioxolo[4,5-b]pyridine (CAS No. 2828447-00-1) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span drug development, materials engineering, and environmental science, making it a focal point for researchers navigating the complexities of functionalized heterocycles and boron chemistry.